N-(2-bromophenyl)-N'-(3,4-dichlorobenzyl)urea

• IUPAC Name: 1-(2-bromophenyl)-3-[(3,4-dichlorophenyl)methyl]urea
• InChI: InChI=1S/C14H11BrCl2N2O/c15-10-3-1-2-4-13(10)19-14(20)18-8-9-5-6-11(16)12(17)7-9/h1-7H,8H2,(H2,18,19,20)
• InChI Key: KFUJVMOWDSGIFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)NCC2=CC(=C(C=C2)Cl)Cl)Br
• Molecular Formula: C14H11BrCl2N2O
• Molecular Weight: 374.1 g/mol

Description

N-(2-bromophenyl)-N'-(3,4-dichlorobenzyl)urea, also known as BDCB, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of plant growth and has been used to study the physiological and biochemical effects of plant growth regulators.

Mechanism of Action

The mechanism of action of N-(2-bromophenyl)-N'-(3,4-dichlorobenzyl)urea involves the inhibition of cytokinin biosynthesis in plants. Cytokinins are plant hormones that promote cell division and differentiation. N-(2-bromophenyl)-N'-(3,4-dichlorobenzyl)urea inhibits the activity of the enzyme adenylate isopentenyltransferase (IPT), which is involved in the biosynthesis of cytokinins. This leads to a decrease in the level of cytokinins in plants, resulting in inhibition of plant growth.
Biochemical and Physiological Effects:
N-(2-bromophenyl)-N'-(3,4-dichlorobenzyl)urea has been shown to have a number of biochemical and physiological effects on plants. It inhibits the activity of IPT, leading to a decrease in the level of cytokinins in plants. This results in inhibition of cell division and differentiation, leading to stunted growth and reduced plant size. N-(2-bromophenyl)-N'-(3,4-dichlorobenzyl)urea also affects the expression of genes involved in plant growth and development.

Advantages and Limitations for Lab Experiments

N-(2-bromophenyl)-N'-(3,4-dichlorobenzyl)urea has several advantages for use in lab experiments. It is a potent inhibitor of plant growth and can be used to study the role of cytokinins in plant growth and development. N-(2-bromophenyl)-N'-(3,4-dichlorobenzyl)urea is also relatively stable and can be stored for long periods of time. However, N-(2-bromophenyl)-N'-(3,4-dichlorobenzyl)urea has some limitations. It is toxic to humans and animals and should be handled with care. N-(2-bromophenyl)-N'-(3,4-dichlorobenzyl)urea is also expensive and may not be readily available in some labs.

Future Directions

There are several future directions for the use of N-(2-bromophenyl)-N'-(3,4-dichlorobenzyl)urea in scientific research. One area of research is the study of the role of cytokinins in plant stress responses. N-(2-bromophenyl)-N'-(3,4-dichlorobenzyl)urea can be used to study the effects of cytokinins on plant responses to abiotic and biotic stress. Another area of research is the development of new inhibitors of cytokinin biosynthesis. N-(2-bromophenyl)-N'-(3,4-dichlorobenzyl)urea can be used as a starting point for the development of new inhibitors with improved potency and selectivity. Finally, N-(2-bromophenyl)-N'-(3,4-dichlorobenzyl)urea can be used to study the role of cytokinins in plant-microbe interactions, such as the effects of cytokinins on the growth and development of plant-associated microbes.

Scientific Research Applications

N-(2-bromophenyl)-N'-(3,4-dichlorobenzyl)urea has been extensively used in scientific research to study the physiological and biochemical effects of plant growth regulators. It is a potent inhibitor of plant growth and has been used to study the role of cytokinins in plant growth and development. N-(2-bromophenyl)-N'-(3,4-dichlorobenzyl)urea has also been used to study the role of plant hormones in the regulation of cell division, differentiation, and organogenesis.